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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Diglycolic acid-d4. Adherence to these

procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Diglycolic acid-d4 is classified as a substance that can cause skin and serious eye irritation,

may cause respiratory irritation, and is harmful if swallowed[1][2]. Therefore, stringent

adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) inspected before use.

[3][4]

To prevent skin contact, as the

substance causes skin

irritation.[1][2]

Eye and Face Protection

Safety glasses with side-

shields, chemical safety

goggles, or a face shield.[1][2]

To protect against splashes

and dust, as the substance

causes serious eye irritation.[1]

[2]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.[1][5]

To provide a barrier against

accidental contamination of

personal clothing.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or N100) to be used

in a well-ventilated area or

under a chemical fume hood,

especially when handling the

powder form.[2][5][6]

To avoid inhalation of dust,

which may cause respiratory

tract irritation.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure

to dust and vapors.[2][5]

Before handling, wash hands thoroughly. Avoid eating, drinking, or smoking in the laboratory

area.[1][4]

2. Handling the Compound:
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Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.[4][7]

Minimize the creation of dust when handling the solid form.

Keep the container tightly closed when not in use.[1][7]

3. Storage:

Store Diglycolic acid-d4 at room temperature in a dry, well-ventilated place, away from light

and moisture.[1][2]

Keep the container tightly sealed.[1][7]

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[1]

Emergency Procedures
In Case of Exposure:
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[2][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][9]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[2][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse the

mouth with water. Seek immediate medical

attention.[2][9]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.[3]

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep or scoop up the solid material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[5]

Clean the spill area with a damp cloth or paper towels, and place the cleaning materials in

the hazardous waste container.

Prevent the spilled material from entering drains or waterways.[1][3]

Disposal Plan
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All Diglycolic acid-d4 waste, including contaminated materials like gloves and empty

containers, must be treated as chemical waste.

Step-by-Step Disposal Protocol:

Segregation: Do not mix Diglycolic acid-d4 waste with other waste streams.[10]

Containerization: Place all waste in a clearly labeled, sealed, and leak-proof container. The

label should include "Hazardous Waste" and the full chemical name, "Diglycolic acid-d4".

[10]

Storage of Waste: Store the waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.[10]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's certified hazardous waste management service.[5][10]

Workflow for Safe Handling of Diglycolic Acid-d4
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Safe Handling Workflow for Diglycolic Acid-d4

Preparation

Handling

Disposal

Emergency Procedures

Verify availability of eyewash station and safety shower

Don appropriate PPE (Gloves, Goggles, Lab Coat, Respirator)

Ensure proper ventilation (Fume Hood)

Handle Diglycolic acid-d4, avoiding dust generation

Store in a cool, dry, well-ventilated area in a sealed container Collect waste in a labeled, sealed container

Store waste in a designated area

Dispose of via certified hazardous waste service

Exposure Event

Administer First Aid (Flush skin/eyes, move to fresh air)

Spill Event

Contain spill and clean up with appropriate PPE

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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